molecular formula C27H23F3O3 B8437891 4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one

4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one

Cat. No.: B8437891
M. Wt: 452.5 g/mol
InChI Key: IANHCFXXVJXAFE-UHFFFAOYSA-N
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Description

4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one is a useful research compound. Its molecular formula is C27H23F3O3 and its molecular weight is 452.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C27H23F3O3

Molecular Weight

452.5 g/mol

IUPAC Name

4-hydroxy-2-phenyl-2-(2-phenylethyl)-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one

InChI

InChI=1S/C27H23F3O3/c28-27(29,30)23-14-8-7-11-20(23)17-22-24(31)18-26(33-25(22)32,21-12-5-2-6-13-21)16-15-19-9-3-1-4-10-19/h1-14,31H,15-18H2

InChI Key

IANHCFXXVJXAFE-UHFFFAOYSA-N

Canonical SMILES

C1C(=C(C(=O)OC1(CCC2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=CC=C4C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was prepared as described in General Method 8 using the following: 5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one (0.300 g, 1.02 mmol), Et3N (0.15 mL, 1.1 mmol), 2-trifluoromethylbenzoyl chloride (0.21 mL, 1.02 mmol), CH2Cl2 (4.0 mL), acetonitrile (4.0 mL), acetone cyanohydrin (0.04 mL, 0.47 mmol), Et3N (0.29 mL, 2,1 mmol), glacial acetic acid (3.0 mL), sodium cyanoborohydride (0.20 g, 3.1 mmol). Purification was achieved by submitting the final residue to column chromatograpy (SiO2, 100% CH2Cl2 to 1% MeOH in CH2Cl2) to provide an oil (0.102 g). 1H NMR (400 MHz, DMSO-d6) δ 11.21 (bs, 1 H), 7.584 (d, 1 H, J=8 Hz), 7.457-7.030 (m, 12 H), 6.179 (d, 1 H, J=7.5 Hz), 3.594 (s, 2 H), 3.362 (d, 1 H, J=17 Hz), 3.249 (d, 1 H, J=17 Hz), 2.686-2.603 (m, 1 H), 2.374-2.182 (m, 3 H).
Quantity
4 mL
Type
solvent
Reaction Step One
Name
5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one
Quantity
0.3 g
Type
reactant
Reaction Step Two
Name
Quantity
0.15 mL
Type
reactant
Reaction Step Three
Quantity
0.21 mL
Type
reactant
Reaction Step Four
Quantity
0.04 mL
Type
reactant
Reaction Step Five
Name
Quantity
0.29 mL
Type
reactant
Reaction Step Six
Quantity
0.2 g
Type
reactant
Reaction Step Seven
Quantity
3 mL
Type
solvent
Reaction Step Eight
Quantity
4 mL
Type
solvent
Reaction Step Nine

Synthesis routes and methods II

Procedure details

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[BH3-]C#N
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Name
O=C1C=C(O)CC(CCc2ccccc2)(c2ccccc2)O1
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reactant
Reaction Step One

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